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Compound of Interest

Compound Name:
(2,5-Difluoro-1,4-

phenylene)diboronic acid

Cat. No.: B596191 Get Quote

An In-depth Technical Guide on (2,5-Difluoro-1,4-phenylene)diboronic Acid

CAS Number: 1256358-83-4[1][2][3][4][5]
This document provides a comprehensive technical overview of (2,5-Difluoro-1,4-
phenylene)diboronic acid, a key building block in organic synthesis, particularly for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
(2,5-Difluoro-1,4-phenylene)diboronic acid is a white to pale yellow solid organic compound.

[1] It is soluble in organic solvents like dimethyl sulfoxide and ammonia and exhibits good

stability, not being easily oxidized by air.[1]
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Property Value Source

CAS Number 1256358-83-4 [2][1][3][4][5]

Molecular Formula C₆H₆B₂F₂O₄ [2][3]

Molecular Weight 201.73 g/mol [2][3][5]

Purity ≥96% [2][3]

Topological Polar Surface Area 80.9 Å² [2]

Hydrogen Bond Donor Count 4 [2]

Hydrogen Bond Acceptor

Count
4 [2]

Rotatable Bond Count 2 [2]

Synthesis
A general method for the preparation of (2,5-Difluoro-1,4-phenylene)diboronic acid involves

the reaction of a corresponding difluorophenylene precursor with a borate ester in the presence

of a base catalyst.[1]
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Reaction Setup

Reaction

Work-up and Purification

Combine Aryl Halide,
(2,5-Difluoro-1,4-phenylene)diboronic acid,

Base, and Catalyst/Ligand

Add Degassed Solvent

Heat and Stir under
Inert Atmosphere

Monitor Reaction Progress
(TLC, LC-MS)

Quench Reaction

Extract with Organic Solvent

Dry and Concentrate

Purify by Column Chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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